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Compound of Interest

Compound Name: c-Met-IN-19

Cat. No.: B15136428

Essential Safety and Handling Guide for c-Met-IN-19

This guide provides crucial safety and logistical information for the handling and disposal of c-
Met-IN-19, a potent c-Met inhibitor.[1] Researchers, scientists, and drug development
professionals should strictly adhere to these guidelines to ensure personal safety and the
proper management of this research compound. As a specific Safety Data Sheet (SDS) for c-
Met-IN-19 is not publicly available, this guidance is based on best practices for handling potent,
biologically active small molecule kinase inhibitors.[2][3][4]

Hazard Identification and Personal Protective Equipment
(PPE)

Given that a specific Safety Data Sheet (SDS) for c-Met-IN-19 is not publicly available,
researchers should handle this compound with the caution required for all chemicals of
unknown toxicity.[3] The following Personal Protective Equipment (PPE) and engineering
controls are mandatory.

Table 1: Personal Protective Equipment (PPE) Recommendations
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Activity

Required PPE

Specifications

Receiving and Unpacking

* Double Nitrile Glovese Lab

Coate Safety Glasses

* Chemotherapy-rated gloves
(ASTM D6978) are
recommended.« A disposable,
back-closing gown is
preferred.« ANSI 287.1
certified.

Weighing and Aliquoting (Solid

Form)

» Double Nitrile Glovese
Disposable Lab Gowne Safety
Gogglese Face Shielde

Respiratory Protection

* Change gloves immediately if
contaminated. Back-closing
with knit cuffs.e Provide a full
seal around the eyes.s
Recommended in addition to
goggles.« A NIOSH-approved
N95 or higher respirator is
required to prevent inhalation

of fine particles.

Solution Preparation and

Handling

» Double Nitrile Glovese
Disposable Lab Gowne Safety
Goggles

« Chemotherapy-rated gloves.«
Impermeable to liquids.e

Protect against splashes.

Waste Disposal

* Double Nitrile Glovese
Disposable Lab Gowne Safety
Goggles

» Heavy-duty, chemical-

resistant gloves.

Operational Plan

A systematic approach is essential to minimize exposure and ensure the integrity of the

compound.

Receiving and Storage

Upon receipt, immediately inspect the container for any signs of damage or leakage. c-Met-IN-

19 should be stored under the conditions recommended by the supplier, which is typically at

-20°C for powdered forms and stock solutions to maintain stability. Store the compound in a

clearly labeled, designated, and secure location, separated from incompatible materials.
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Experimental Protocols

Weighing and Solution Preparation of Solid c-Met-IN-19:

All handling of solid c-Met-IN-19 and the preparation of its solutions must be conducted in a
certified chemical fume hood to prevent the inhalation of dust or aerosols.

o Preparation: Before handling, ensure all necessary PPE is correctly donned. The designated
work area within the fume hood should be prepared with absorbent, disposable bench paper.

Equilibration: Allow the vial of c-Met-IN-19 powder to equilibrate to room temperature before

opening to prevent condensation.

» Weighing: Use a precision balance inside the fume hood. Handle the solid compound with
care to avoid generating dust, using dedicated spatulas and weighing boats.

e Solvent Addition: Slowly add the desired solvent (e.g., DMSO) to the vial containing the solid
c-Met-IN-19 to avoid splashing.

 Dissolution: Securely cap the vial and vortex or sonicate as needed to ensure the compound
is completely dissolved.

 Aliquoting: It is highly recommended to aliquot the stock solution into smaller, single-use
volumes to prevent repeated freeze-thaw cycles.

o Labeling: Clearly label all vials with the compound name, concentration, solvent, date of
preparation, and appropriate hazard warnings.

Handling of c-Met-IN-19 Solutions:

Always handle solutions containing c-Met-IN-19 within a chemical fume hood. Avoid direct
contact with skin and eyes. Wash hands thoroughly after handling, even if gloves were worn.

Spill Management

In the event of a spill, evacuate the area of all personnel and ensure the area is well-ventilated.
Follow established laboratory procedures for chemical spills, using appropriate absorbent
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materials and cleaning agents. All materials used for spill cleanup should be disposed of as
hazardous chemical waste.

Disposal Plan

All waste materials contaminated with c-Met-IN-19 must be disposed of as hazardous chemical

waste.

Table 2: Disposal Procedures for c-Met-IN-19

Waste Type Disposal Procedure

Includes empty vials, contaminated gloves,

pipette tips, and other disposable materials that
Solid Waste have come into contact with the compound.

Place these items in a designated, sealed, and

clearly labeled hazardous waste container.

Includes unused solutions of c-Met-IN-19 and

contaminated solvents. Collect in a designated,

Liquid Waste
sealed, and clearly labeled hazardous waste
container. Do not pour down the drain.
Includes needles and syringes used for handling
c-Met-IN-19 solutions. Dispose of in a

Sharps

designated sharps container that is clearly

labeled as hazardous chemical waste.

Workflow for Handling c-Met-IN-19
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Caption: Workflow for the safe handling of c-Met-IN-19.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-c-met-in-19]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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